Cas no 17055-09-3 (1,3-Benzodioxole-5-carboxaldehyde,4,7-dimethoxy-)

1,3-Benzodioxole-5-carboxaldehyde,4,7-dimethoxy- structure
17055-09-3 structure
Product Name:1,3-Benzodioxole-5-carboxaldehyde,4,7-dimethoxy-
CAS No:17055-09-3
MF:C10H10O5
MW:210.183403491974
CID:157543
PubChem ID:12558264
Update Time:2025-04-19

1,3-Benzodioxole-5-carboxaldehyde,4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-carboxaldehyde,4,7-dimethoxy-
    • 4,7-Dimethoxy-1,3-benzodioxole-5-carbaldehyde
    • 2,5-dimethoxy-3,4-methylenedioxybenzaldehyde
    • 3,4-methylenedioxy-2,5-dimethoxybenzaldehyde
    • 4,7-Dimethoxy-1,3-benzodioxol-5-carbaldehyd
    • 4,7-dimethoxy-2H-benzo[d]1,3-dioxolene-5-carbaldehyde
    • apiolaldehyde
    • apiole aldehyde
    • CTK8H2244
    • myristicin aldehyde
    • NSC752391
    • SBB018543
    • STK693805
    • Apiolealdehyde
    • Apiolic aldehyde
    • NSC 752391
    • DTXSID60502499
    • 2,5-Dimethoxy-3.4-methylendioxy-benzaldehyd
    • 1,3-Benzodioxole-5-carboxaldehyde, 4,7-dimethoxy-
    • AKOS005605658
    • BGMQYNBMPDQOCF-UHFFFAOYSA-N
    • 4,7-dimethoxy-1,3-benzodioxole-5-carboxaldehyde
    • 4,7-Dimethoxybenzo[d][1,3]dioxole-5-carbaldehyde
    • 17055-09-3
    • 4,7-Dimethoxy-2H-1,3-benzodioxole-5-carbaldehyde
    • NSC-752391
    • Inchi: 1S/C10H10O5/c1-12-7-3-6(4-11)8(13-2)10-9(7)14-5-15-10/h3-4H,5H2,1-2H3
    • InChI Key: BGMQYNBMPDQOCF-UHFFFAOYSA-N
    • SMILES: O1COC2C(=CC(C=O)=C(C1=2)OC)OC

Computed Properties

  • Exact Mass: 210.0528
  • Monoisotopic Mass: 210.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
  • LogP: 1.24500
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